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Compound of Interest

Compound Name: (-)-Fenoprop

Cat. No.: B12764660 Get Quote

Technical Support Center: (-)-Fenoprop Waste
Management
This guide provides best practices, frequently asked questions, and troubleshooting for the

handling and disposal of (-)-Fenoprop waste, designed for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: What is (-)-Fenoprop and why is it considered hazardous?

A1: (-)-Fenoprop, also known by synonyms such as Silvex or 2,4,5-TP, is an obsolete

organochlorine herbicide.[1][2][3] Its chemical name is 2-(2,4,5-trichlorophenoxy)propionic acid.

[1][3] It is considered hazardous due to its moderate oral toxicity to humans and its

classification as a skin, eye, and mucous membrane irritant.[2][4] High-dose chronic exposure

in animal studies has shown adverse effects on the liver and kidneys.[4] Furthermore, its

manufacturing process had a high potential for contamination with the highly toxic byproduct

2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD).[5]

Q2: What are the primary regulations governing the disposal of (-)-Fenoprop waste?

A2: The disposal of (-)-Fenoprop waste is primarily regulated by the U.S. Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[1][6]

Waste containing this contaminant is assigned EPA hazardous waste numbers F027 and D017.
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[1] Generators of 100 kg/month or more of this waste must adhere to USEPA regulations

concerning storage, transportation, treatment, and disposal as outlined in Title 40 of the Code

of Federal Regulations (CFR).[1][7] Additionally, state and local regulations, which can be more

stringent, must also be followed.[6][7]

Q3: How should I dispose of small quantities of (-)-Fenoprop waste from my experiment?

A3: Small quantities of (-)-Fenoprop waste generated in a laboratory setting must be managed

as hazardous waste. Do not dispose of it down the drain or in regular trash.[8] It should be

collected in a designated, properly labeled hazardous waste container that is compatible with

the chemical.[9][10] Follow your institution's hazardous waste management program for pickup

and disposal by trained personnel.[9]

Q4: What is the correct procedure for handling empty containers that held (-)-Fenoprop?

A4: Empty chemical containers must be properly decontaminated before disposal. The

standard procedure is to triple-rinse the container with a suitable solvent (such as water or

another solvent in which Fenoprop is soluble).[9][11] The rinsate from this process is also

considered hazardous waste and must be collected and disposed of accordingly.[11] After

triple-rinsing and air-drying in a ventilated area (e.g., a chemical fume hood), the container can

be disposed of as non-hazardous waste, though you must first deface the original label.[9] Note

that containers that held acutely toxic materials should be disposed of as hazardous waste

even after rinsing.[9]

Q5: Can (-)-Fenoprop waste be neutralized or treated in the lab before disposal?

A5: On-site treatment of hazardous waste without a permit is highly regulated.[12] While some

chemical treatments can render hazardous waste non-hazardous, this requires specific

expertise and adherence to strict regulatory protocols. Generally, generators may treat their

own hazardous waste in accumulation units (like tanks or containers) to make it less

hazardous, provided the treatment is not thermal and complies with all generator requirements

in 40 CFR sections 262.15-17.[12] Incineration is noted as an acceptable disposal method for

organochlorine pesticides, but this must be performed at a licensed Treatment, Storage, and

Disposal Facility (TSDF).[13] It is strongly recommended to dispose of (-)-Fenoprop waste

through your institution's environmental health and safety office without attempting in-lab

neutralization unless a validated and approved protocol is in place.
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Data Presentation
Table 1: Chemical and Physical Properties of (-)-Fenoprop

Property Value

IUPAC Name 2-(2,4,5-trichlorophenoxy)propanoic acid

Synonyms Silvex, 2,4,5-TP, Fenormone, Kuran[1][14]

Molecular Formula C₉H₇Cl₃O₃[1][14]

Molecular Weight 269.51 g/mol [3]

Appearance White powder/solid[1][4]

Solubility in Water 140 mg/L at 20°C[15]

log P 3.8[3]

pKa 2.84[3]

Table 2: Hazardous Waste Classification for (-)-Fenoprop

Identifier Code Description

EPA Hazardous Waste

Number
F027 / D017

Wastes containing Fenoprop

must be managed under these

codes.[1]

Primary Hazards
Irritant, Environmental

Hazard[1][4]

Regulating Act
Resource Conservation and

Recovery Act (RCRA)

Federal law governing

hazardous waste

management.[6]

Troubleshooting Guides
Issue: Accidental Spill of (-)-Fenoprop
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Problem: A small amount of solid or a solution of (-)-Fenoprop has been spilled in the

laboratory.

Solution:

Immediate Action: Alert personnel in the immediate area and restrict access. Ensure

proper ventilation.

Personal Protective Equipment (PPE): Don appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.

Containment & Cleanup:

For solid spills, gently sweep the material to avoid creating dust. Place into a labeled

container for hazardous waste disposal.

For liquid spills, cover with an inert absorbent material (e.g., vermiculite, sand, or

chemical absorbent pads). Once absorbed, scoop the material into a designated

hazardous waste container.

Decontamination: Clean the spill area with a suitable solvent, collecting all cleaning

materials as hazardous waste.

Reporting: Report the spill to your institution's Environmental Health and Safety (EHS)

department in accordance with your laboratory's safety plan.

Issue: Unsure if a Waste Stream is Hazardous

Problem: You have a waste mixture containing (-)-Fenoprop and are unsure if it meets the

definition of hazardous waste.

Solution:

Assume it's Hazardous: As a best practice, any waste containing a listed chemical like (-)-
Fenoprop should be managed as hazardous waste.

Consult Regulations: The hazardous waste identification process is described in 40 CFR

section 262.11.[12] Waste can be hazardous if it is specifically "listed" (like F027 for
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Fenoprop) or if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[7]

Contact EHS: Your institution's EHS office is the primary resource for making hazardous

waste determinations. Provide them with the full composition of the waste stream for a

final decision. Do not mix waste streams.[10]

Issue: Improperly Labeled or Unknown Waste Container

Problem: A container with suspected (-)-Fenoprop waste is found with a missing or illegible

label.

Solution:

Do Not Move (If Unsafe): If the container is leaking or appears to be in poor condition, do

not handle it. Cordon off the area and contact your EHS office immediately.

Isolate and Inquire: If the container is stable, isolate it in a designated hazardous waste

accumulation area. Ask other lab members if they have knowledge of its contents.

Label as "Unknown": Attach a "HAZARDOUS WASTE - PENDING ANALYSIS" label to the

container.

Arrange for Analysis: Contact your EHS department. They will coordinate the necessary

steps to identify the waste, which may involve analytical testing, before it can be properly

disposed of.

Experimental Protocols
Protocol 1: General Handling and Collection of (-)-Fenoprop Waste

Objective: To safely collect and store (-)-Fenoprop waste during experimental procedures.

Methodology:

Designate a Waste Container: Select a container made of a material compatible with (-)-
Fenoprop and any solvents used (e.g., a high-density polyethylene bottle for solutions). The

container must be in good condition, with a secure, tight-fitting lid.[10]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://cdms.com/osha-hazardous-waste-disposal-guidelines/
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/product/b12764660?utm_src=pdf-body
https://www.benchchem.com/product/b12764660?utm_src=pdf-body
https://www.benchchem.com/product/b12764660?utm_src=pdf-body
https://www.benchchem.com/product/b12764660?utm_src=pdf-body
https://www.benchchem.com/product/b12764660?utm_src=pdf-body
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12764660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Label the Container: Before adding any waste, affix a "HAZARDOUS WASTE" label.[10] Fill

in the generator information and the chemical constituents. List "(-)-Fenoprop" and any other

chemicals that will be added.[9]

Establish an Accumulation Area: Keep the waste container at or near the point of generation

in a designated satellite accumulation area. This area should be away from drains and high-

traffic locations.[10]

Segregate Incompatibles: Ensure the (-)-Fenoprop waste container is segregated from

incompatible waste streams according to your institution's chemical hygiene plan.[9]

Add Waste: When adding waste, uncap the container, add the waste using a funnel if

necessary, and immediately recap the container. Containers must remain closed at all times

except when actively adding waste.[10]

Monitor Fill Level: Do not overfill the container. Stop filling at approximately 80% capacity to

allow for expansion.

Schedule Pickup: Once the container is full or the experiment is complete, schedule a waste

pickup with your institution's EHS department.

Protocol 2: Decontamination of Empty (-)-Fenoprop Containers

Objective: To render an empty container that held (-)-Fenoprop safe for non-hazardous

disposal.

Methodology:

Wear Appropriate PPE: At a minimum, wear chemical-resistant gloves and safety goggles.

Perform Initial Rinse: In a chemical fume hood, rinse the empty container with a small

amount of a suitable solvent (e.g., water, acetone, or ethanol). Swirl the solvent to ensure it

contacts all interior surfaces.

Collect Rinsate: Pour the solvent rinsate into your designated (-)-Fenoprop hazardous

waste container.[11]
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Repeat: Repeat the rinsing process two more times for a total of three rinses (triple rinse).

[11]

Air Dry: Allow the empty, uncapped container to air dry completely in the chemical fume

hood.[9]

Deface Label: Completely remove or deface the original manufacturer's label on the

container.

Dispose: The container can now be disposed of in the regular laboratory glass or plastic

recycling/trash, according to institutional policy.
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Experiment Generates
(-)-Fenoprop Waste

Is waste on EPA
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Caption: Workflow for identifying and classifying (-)-Fenoprop waste.
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Generator Responsibilities

Disposal Facility

1. Identify Waste
(40 CFR 262.11)

2. Manage On-Site
(Labeling, Storage, Segregation)

3. Prepare for Transport
(Manifest System)

4. Treat & Dispose
(Permitted TSDF)

 

(-)-Fenoprop Spill Occurs

Alert Area Personnel
Restrict Access

Don Appropriate PPE

Contain & Absorb Spill

Collect Waste into
Hazardous Waste Container

Decontaminate Spill Area

Report to EHS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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